Cas no 2172127-84-1 (4-(2-fluoro-3-methoxyphenyl)-2-methylthiophene)
2172127-84-1 structure
Product Name:4-(2-fluoro-3-methoxyphenyl)-2-methylthiophene
CAS No:2172127-84-1
MF:C12H11FOS
MW:222.278545618057
CID:6286536
PubChem ID:165499224
Update Time:2024-01-09
4-(2-fluoro-3-methoxyphenyl)-2-methylthiophene Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-fluoro-3-methoxyphenyl)-2-methylthiophene
- EN300-1586142
- 2172127-84-1
-
- Inchi: 1S/C12H11FOS/c1-8-6-9(7-15-8)10-4-3-5-11(14-2)12(10)13/h3-7H,1-2H3
- InChI Key: ZEVQOWBWUXLMSV-UHFFFAOYSA-N
- SMILES: S1C=C(C=C1C)C1C=CC=C(C=1F)OC
Computed Properties
- Exact Mass: 222.05146431g/mol
- Monoisotopic Mass: 222.05146431g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 37.5Ų
4-(2-fluoro-3-methoxyphenyl)-2-methylthiophene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1586142-1.0g |
4-(2-fluoro-3-methoxyphenyl)-2-methylthiophene |
2172127-84-1 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1586142-50mg |
4-(2-fluoro-3-methoxyphenyl)-2-methylthiophene |
2172127-84-1 | 50mg |
$1020.0 | 2023-09-24 | ||
| Enamine | EN300-1586142-100mg |
4-(2-fluoro-3-methoxyphenyl)-2-methylthiophene |
2172127-84-1 | 100mg |
$1068.0 | 2023-09-24 | ||
| Enamine | EN300-1586142-250mg |
4-(2-fluoro-3-methoxyphenyl)-2-methylthiophene |
2172127-84-1 | 250mg |
$1117.0 | 2023-09-24 | ||
| Enamine | EN300-1586142-500mg |
4-(2-fluoro-3-methoxyphenyl)-2-methylthiophene |
2172127-84-1 | 500mg |
$1165.0 | 2023-09-24 | ||
| Enamine | EN300-1586142-1000mg |
4-(2-fluoro-3-methoxyphenyl)-2-methylthiophene |
2172127-84-1 | 1000mg |
$1214.0 | 2023-09-24 | ||
| Enamine | EN300-1586142-2500mg |
4-(2-fluoro-3-methoxyphenyl)-2-methylthiophene |
2172127-84-1 | 2500mg |
$2379.0 | 2023-09-24 | ||
| Enamine | EN300-1586142-5000mg |
4-(2-fluoro-3-methoxyphenyl)-2-methylthiophene |
2172127-84-1 | 5000mg |
$3520.0 | 2023-09-24 | ||
| Enamine | EN300-1586142-10000mg |
4-(2-fluoro-3-methoxyphenyl)-2-methylthiophene |
2172127-84-1 | 10000mg |
$5221.0 | 2023-09-24 |
4-(2-fluoro-3-methoxyphenyl)-2-methylthiophene Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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